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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

An In-depth Technical Guide to the Basic Handling and Storage of Lanthanum Isopropoxide

Introduction
Lanthanum isopropoxide (La(O-i-Pr)₃) is an organometallic rare earth compound with the

CAS number 19446-52-7.[1] It serves as a critical precursor and catalyst in various fields of

chemical synthesis and materials science.[2] Its applications include the synthesis of

lanthanum-based materials like ceramics and thin films, and it is utilized as a catalyst in organic

reactions, such as in asymmetric catalysis to create enantioenriched chiral building blocks.[2][3]

[4] Given its reactive nature, particularly its sensitivity to moisture and air, adherence to strict

handling and storage protocols is imperative to ensure safety, experimental success, and

material integrity.

Physical and Chemical Properties
Lanthanum isopropoxide is typically an off-white to pale yellow powder or solid.[3][5] It is

soluble in several organic solvents, including tetrahydrofuran, toluene, hexane, and isopropyl

alcohol, which facilitates its use in various solution-based chemical processes.[3][5][6] A key

characteristic is its high sensitivity to moisture; it reacts rapidly with water and other protic

solvents.[3][5]

Table 1: Physical and Chemical Properties of Lanthanum Isopropoxide
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Property Value

CAS Number 19446-52-7

Molecular Formula C₉H₂₁LaO₃[3]

Molecular Weight 316.17 g/mol [7]

Appearance Off-white to pale yellow powder/solid[3][5]

Melting Point 120-128°C[3][5]

Boiling Point 170°C @ 0.04 mmHg[3][5]

Solubility
Soluble in tetrahydrofuran, toluene, hexane,

isopropyl alcohol[3][5][6]

Hydrolytic Sensitivity
8: Reacts rapidly with moisture, water, and

protic solvents[3][5]

Hazard Identification and Safety Precautions
Lanthanum isopropoxide is classified as a flammable solid and can cause skin, eye, and

respiratory irritation.[7] It is crucial to handle this compound with appropriate personal

protective equipment (PPE) in a controlled environment.

GHS Hazard Statements: H228 (Flammable solid), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[8][9] Contact

lenses should not be worn.[8]

Hand Protection: Neoprene or nitrile rubber gloves should be used.[8]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[8][9]

Respiratory Protection: In case of dust formation or potential inhalation, a NIOSH-certified

dust and mist respirator is recommended.[8][10]
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a fume hood or glove box, to minimize exposure.[8][9] Emergency eye wash fountains and

safety showers must be readily accessible.[8]

Storage and Handling Protocols
Proper storage and handling are critical to maintaining the stability and reactivity of lanthanum
isopropoxide.

Storage
Atmosphere: Due to its high sensitivity to air and moisture, lanthanum isopropoxide must

be stored under an inert atmosphere, such as argon or nitrogen.[9][10][11]

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[8][9][10] The storage area should be designated as a flammables area.[3][5]

Incompatible Materials: Store away from heat, open flames, sparks, and incompatible

substances like strong oxidizing agents, acids, and water.[8][9][10]

Handling
Environment: For many applications in asymmetric catalysis, it is recommended to use glove

box or Schlenk techniques to prevent any exposure to air and moisture.[4]

Procedure: Avoid the formation of dust during handling.[8] Use non-sparking tools.[10][11]

Ground and bond containers and receiving equipment during transfer.[9][12]

Hygiene: Do not eat, drink, or smoke in the work area.[10] Wash hands thoroughly after

handling, and wash any contaminated clothing before reuse.[8][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.espimetals.com/msds/500-Lanthanum
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.chemdad.com/index.php?c=article&id=3956
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/665193
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.espimetals.com/msds/500-Lanthanum
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA41262&PLANT=d__ALF
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Lanthanum.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling

Post-Handling

Don Appropriate PPE

Prepare Inert Atmosphere Workspace
(Glovebox or Schlenk Line)

Remove from Storage

Transfer to Inert Atmosphere

Weigh and Dispense Material

Perform Experiment

Quench/Deactivate Excess Reagent Return Container to Storage

Clean Equipment Dispose of Waste Properly

Click to download full resolution via product page

Caption: General workflow for handling Lanthanum Isopropoxide.

Reactivity Profile
Lanthanum isopropoxide's utility is intrinsically linked to its reactivity. Its primary reaction of

concern during handling and storage is its hydrolysis.
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Reaction with Water/Moisture: It reacts rapidly with water, including atmospheric moisture, to

decompose into lanthanum hydroxide and isopropanol.[1] This reaction is often vigorous.

Thermal Decomposition: When exposed to elevated temperatures or open flames, it can

decompose, potentially releasing irritating fumes and organic acid vapors.[8]

Lanthanum Isopropoxide
(La(OCH(CH₃)₂)₃)

Lanthanum Hydroxide
(La(OH)₃)

+ 3H₂O

Isopropanol
(CH₃CH(OH)CH₃)

+ 3H₂O

Water / Moisture
(H₂O)

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of Lanthanum Isopropoxide.

Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Personnel: Evacuate unnecessary personnel from the area.[8] Ensure the cleanup crew is

equipped with the proper PPE as described in Section 3.0.[8]

Containment: Contain spills with dikes or absorbents to prevent migration into sewers or

waterways.[8]

Cleanup: Carefully sweep or shovel the spilled solid into an appropriate container for

disposal.[8] Avoid creating dust.[10][11] Do not use water for the cleanup of the primary spill

area.[11] Use non-sparking tools.[10][11]

Experimental Protocols
While specific, detailed experimental protocols are proprietary to individual research and

development efforts, general guidelines for using lanthanum isopropoxide as a catalyst can

be established.
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General Catalysis Protocol:

Preparation: All glassware should be oven- or flame-dried to remove residual moisture.

The reaction should be set up under an inert atmosphere (argon or nitrogen) using a

Schlenk line or in a glovebox.[4]

Solvent: Use anhydrous solvents for all solutions.[4]

Reagent Handling: Lanthanum isopropoxide should be transferred from its storage

container to the reaction vessel under a positive pressure of inert gas.

Reaction: The reaction is typically conducted at a specific temperature with stirring.

Progress can be monitored using standard analytical techniques (e.g., TLC, GC, NMR).

Workup: Upon completion, the reaction is carefully quenched, often with a protic solvent.

The method of quenching should be chosen based on the reaction scale and safety

considerations. The desired product is then isolated through extraction and purification

procedures.

Disposal Considerations
Waste material should be disposed of in accordance with all applicable local, state, and federal

regulations.[10] Contact a licensed professional waste disposal service to dispose of this

material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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